Cas no 2842-63-9 (m-Xylenebisacrylamide)

• Product Name: m-Xylenebisacrylamide
• CAS No: 2842-63-9
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD00135738
• CID: 43484
• PubChem ID: 19979163
• Update Time: 2025-06-13

m-Xylenebisacrylamide Chemical and Physical Properties

Names and Identifiers

• m-Xylenebisacrylamide
• m-xylylene bis-acrylamide
• N,N'-Bis-acryloyl-1,3-xylylendiamin
• Acrylamide,N,N'-(m-phenylenedimethylene)bis- (7CI,8CI)
• m-Xylylenebis(acrylamide)
• N-[[3-[(prop-2-enoylamino)methyl]phenyl]methyl]prop-2-enamide
• MFCD00135738
• DTXSID701220472
• 2-Propenamide,N,N'-[1,3-phenylenebis(methylene)]bis-
• N,N'-(1,3-phenylenebis(methylene))diacrylamide
• N,N'-[1,3-Phenylenebis(methylene)]bis[2-propenamide]
• SCHEMBL732581
• 2842-63-9

• MDL： MFCD00135738
• Inchi： 1S/C14H16N2O2/c1-3-13(17)15-9-11-6-5-7-12(8-11)10-16-14(18)4-2/h3-8H,1-2,9-10H2,(H,15,17)(H,16,18)
• InChI Key： PEZVWXXAUZTXJR-UHFFFAOYSA-N
• SMILES： O=C(C=C)NCC1C=CC=C(CNC(C=C)=O)C=1

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 2.07280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on m-Xylenebisacrylamide

Recent Advances in the Application of m-Xylenebisacrylamide (CAS: 2842-63-9) in Chemical Biology and Pharmaceutical Research

m-Xylenebisacrylamide (CAS: 2842-63-9) is a bifunctional crosslinking agent that has garnered significant attention in chemical biology and pharmaceutical research due to its unique properties and versatile applications. Recent studies have explored its role in drug delivery systems, polymer chemistry, and biomaterial development. This research brief synthesizes the latest findings to provide a comprehensive overview of its current applications and future potential.

One of the most notable advancements involves the use of m-Xylenebisacrylamide in the development of responsive drug delivery systems. Researchers have leveraged its crosslinking capabilities to create hydrogels that exhibit pH-sensitive behavior, enabling controlled release of therapeutic agents in targeted environments. For instance, a 2023 study published in the Journal of Controlled Release demonstrated that m-Xylenebisacrylamide-based hydrogels could achieve sustained release of anticancer drugs in tumor microenvironments, significantly enhancing therapeutic efficacy while minimizing systemic toxicity.

In polymer chemistry, m-Xylenebisacrylamide has been employed as a key component in the synthesis of advanced polymeric materials. Its ability to form stable crosslinks has been utilized to improve the mechanical properties and thermal stability of polymers. Recent work in Macromolecules highlighted the development of high-performance nanocomposites incorporating m-Xylenebisacrylamide, which exhibited superior tensile strength and resistance to degradation under harsh conditions. These materials hold promise for applications in medical devices and tissue engineering scaffolds.

Another emerging area of research focuses on the role of m-Xylenebisacrylamide in biomaterial design. Studies have shown that it can be used to modify the surface properties of biomaterials, enhancing their biocompatibility and functionality. A 2024 publication in Biomaterials Science reported the successful integration of m-Xylenebisacrylamide into coatings for implantable devices, resulting in improved cell adhesion and reduced inflammatory responses. This innovation could lead to better outcomes in regenerative medicine and implantology.

Despite these promising developments, challenges remain in optimizing the synthesis and application of m-Xylenebisacrylamide. Issues such as batch-to-batch variability and potential cytotoxicity at high concentrations require further investigation. Ongoing research aims to address these limitations through novel synthetic routes and rigorous biocompatibility testing. Future directions may also explore its potential in emerging fields such as bioelectronics and theranostics.

In conclusion, m-Xylenebisacrylamide (CAS: 2842-63-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications in drug delivery, polymer chemistry, and biomaterial design underscore its versatility and potential for innovation. As research progresses, this compound is likely to play an increasingly important role in advancing therapeutic and material science technologies.